Cas no 2640952-91-4 (3-Chloro-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyridine)

• Product Name: 3-Chloro-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyridine
• CAS No: 2640952-91-4
• MF: C₁₅H₁₉ClN₄O₂
• MW: 322.789962053299
• CID: 5316875
• PubChem ID: 155799916
• Update Time: 2025-06-08

3-Chloro-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-[[1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-piperidinyl]methoxy]pyridine
• 2640952-91-4
• 3-chloro-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyridine
• AKOS040716830
• F6683-1400
• 3-Chloro-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyridine

• Inchi： 1S/C15H19ClN4O2/c1-11-18-15(19-22-11)9-20-6-3-12(4-7-20)10-21-14-2-5-17-8-13(14)16/h2,5,8,12H,3-4,6-7,9-10H2,1H3
• InChI Key： HQTOGVHNCZHTOW-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(CC2=NOC(C)=N2)CC1

Computed Properties

• Exact Mass: 322.1196536g/mol
• Monoisotopic Mass: 322.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.1±55.0 °C(Predicted)
• pka: 5.18±0.10(Predicted)

Additional information on 3-Chloro-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyridine

Professional Introduction to 3-Chloro-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyridine (CAS No. 2640952-91-4)

3-Chloro-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyridine, with the CAS number 2640952-91-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery. The structural features of this molecule, particularly its 3-chloro and 4-(methoxy)piperidinyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The core structure of 3-Chloro-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyridine incorporates a pyridine ring linked to a piperidine moiety through a methoxy group. This piperidine moiety is further functionalized with a 5-methyl-1,2,4-triazole ring, which is known for its ability to modulate various biological pathways. The presence of the 3-chloro substituent on the pyridine ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. These structural characteristics make it an attractive scaffold for designing novel pharmacological agents.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The compound 3-Chloro-4-({1-[(5-methyl-1,2,4-triazole)-3yl)methyl]piperidin}-4-ylmethoxy)pyridine has been investigated for its potential as an inhibitor of kinases and other enzymes implicated in cancer and inflammatory diseases. Studies have shown that the piperidine and triazole moieties can interact with key residues in the active sites of these enzymes, leading to potent inhibition of their activity. This has led to the exploration of this compound as a lead molecule for the development of new therapeutic agents.

The synthesis of 3-Chloro-4-(N-((Z-N,E-diethylamino)-carbonyl)-N,N-dimethylethylidenimino)-N,N-dimethylethanaminium chloride)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These synthetic strategies not only enhance the efficiency of the synthesis but also allow for the introduction of various functional groups that can be tailored for specific biological activities.

The pharmacological profile of 3-Chloro-(Z-N,E-diethylamino)-carbonyl)-N,N-dimethylethylidenimino)-piperidine has been evaluated in several preclinical studies. These studies have demonstrated that this compound exhibits significant inhibitory activity against various kinases, including those overexpressed in cancer cells. The mechanism of action involves the binding of the compound to the ATP-binding site of these kinases, thereby blocking their catalytic activity. This has led to its consideration as a potential therapeutic agent for treating cancers and other diseases associated with abnormal kinase activity.

In addition to its kinase inhibitory properties, 3-Chloro-(Z-N,E-diethylamino)-carbonyl)-piperidine has shown promise in modulating other biological pathways. For instance, it has been found to interact with receptors involved in pain perception and inflammation, suggesting its potential use in treating chronic pain conditions. The ability of this compound to modulate multiple targets makes it an attractive candidate for developing multitargeted therapeutics, which are increasingly recognized for their ability to provide synergistic effects and reduce side effects.

The development of novel drug candidates like 3-Chloro-(
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pyridine is supported by advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict the binding affinity and specificity of compounds to biological targets with high accuracy. By leveraging these computational methods, researchers can optimize the structure of 3-Chloro-(
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)pyridine further enhance its pharmacological properties and improve its efficacy as a therapeutic agent.

The future prospects for 3-Chloro-(Z-N,N-diethylaminocarbonyl)-N,N-dimethylethylidenimino)piperidine are promising. Ongoing research aims to explore its potential in treating a broader range of diseases by targeting additional biological pathways. Additionally, efforts are being made to develop more efficient synthetic routes that can be scaled up for industrial production. The integration of green chemistry principles into these synthetic processes will also be crucial in ensuring sustainable and environmentally friendly drug development practices.

In conclusion, 3-Chloro-(Z-N,N-diethylaminocarbonyl)-N,N-dimethylethylidenimino)piperidine is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies that address unmet medical needs.